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Compound of Interest

Compound Name: M617 TFA

Cat. No.: B10787829

This guide provides critical safety and logistical information for the handling and disposal of
M617 Trifluoroacetic Acid (TFA), a substance requiring careful management in laboratory
settings. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Personal Protective Equipment (PPE)

When handling M617 TFA, it is imperative to use appropriate Personal Protective Equipment
(PPE) to prevent exposure to this corrosive material. The required PPE is detailed below.

Table 1: Personal Protective Equipment for M617 TFA Handling
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Specifications and

Body Part Required PPE
Standards

Must meet American National
Standards Institute (ANSI)
Eyes Safety Goggles with side standard Z-87.1.[1] For
protection or a Face Shield quantities greater than 100
mL, splash goggles are

recommended.[1]

Double gloving is
o recommended.[2] Change
Hands Nitrile Gloves ) )
gloves immediately upon

contact.[2]

A properly fitting lab coat is
Body Laboratory Coat
mandatory.[1]

Legs Long Pants Must cover the entire leg.[1]

Shoes must completely cover
the feet.[1]

Feet Closed-toed Footwear

All handling of TFA must be
conducted in a certified
chemical fume hood.[1][3] For
) ) situations with potential
Respiratory Fume Hood or Respirator ) )
aerosol or mist formation, a
respirator with B-P2 filters for
acidic gases and patrticles is

necessary.[3]

Operational and Disposal Plans

Proper operational and disposal procedures are critical to maintaining a safe laboratory
environment.

Handling and Storage:

» Always handle M617 TFA within a designated and certified chemical fume hood.[1][3]
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Store containers in a cool, dry, and well-ventilated area, away from incompatible materials
such as bases, hydrides, and metals.[1]

Ensure all containers are clearly labeled with the chemical name and hazard information and
are kept tightly sealed.[1]

When diluting, always add acid to water, never the other way around.[2]

Spill Management:

Small spills (inside a fume hood): Absorb the spill with an inert material like vermiculite or
sand and place it in a suitable container for hazardous waste disposal.[1]

Large spills (or any spill outside a fume hood): Evacuate the laboratory immediately and alert
everyone in the vicinity.[1] Close the lab door and post a "NO ENTRY" sign indicating the
hazard.[1] Activate the fire alarm and call 911 for spills larger than 50 mL outside a fume
hood.[1] Do not attempt to clean up large spills yourself.[2]

Disposal Plan:

All M617 TFA waste is considered hazardous waste and must be disposed of accordingly.[1]

Collect TFA waste in designated, clearly labeled, and tightly sealed containers made of glass
or plastic.[1]

Store waste containers in a designated satellite accumulation area.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for
hazardous waste pickup.[1]

Empty containers must be rinsed before disposal, as they may still contain harmful residues.

[1]

First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure to M617 TFA.

Table 2: First Aid Measures for M617 TFA Exposure
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Exposure Route First Aid Procedure

Immediately flush with water at an eyewash
£ station for at least 15 minutes, holding the
es
Y eyelids open.[1][2] Seek immediate medical

attention.[1]

Immediately move to a safety shower and rinse
Ski the affected area for at least 15 minutes.[1]
in
Remove contaminated clothing while rinsing.[1]

Seek immediate medical attention.[1]

Rinse the mouth with cold water immediately.[1]
) If the person is conscious, have them drink a
Ingestion ] »
cupful of water.[1] Do NOT induce vomiting.[1]

[2] Seek immediate medical attention.[1]

Move the affected person to fresh air.[1] If
) breathing has stopped, provide artificial
Inhalation I . . .
respiration.[1] Seek immediate medical

attention.[1]

Special Considerations for Radiolabeled M617 TFA
(PSMA-617-TCMC TFA)

If "M617 TFA" refers to a radiolabeled compound such as Lutetium-177 PSMA-617-TCMC
TFA, additional precautions are necessary to address the radiological hazard.

o Dual Hazard: This compound presents both chemical (TFA) and radiological (Lutetium-177)
hazards.[4]

* Waste Segregation: Waste must be segregated based on the presence of the long-lived
isomer, 177™Lu.[4]

o Decay-in-Storage: For waste containing only *’’Lu (half-life ~6.7 days), it can be stored in a
shielded and secure location for approximately 10 half-lives (~67 days) until it decays to
background radiation levels.[4]
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o Low-Level Radioactive Waste: If the long-lived isomer 17’™Lu (half-life ~160.4 days) is
present, decay-in-storage is not feasible, and the waste must be disposed of as low-level
radioactive waste through your institution's Radiation Safety Officer (RSO) or EHS
department.[4]

o Decontamination: All glassware and equipment that have come into contact with the
radiolabeled compound must be decontaminated and surveyed with a radiation meter to
ensure all radioactive contamination has been removed before returning to general use.[4]

Experimental Workflow and Safety Procedures

The following diagram illustrates the standard workflow for handling M617 TFA in a laboratory
setting, incorporating the essential safety and disposal steps.
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Caption: Workflow for Safe Handling of M617 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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